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Executive Safety Summary

5-Hydroxy-2-methylbenzonitrile (also known as 4-Hydroxy-o-tolunitrile or related isomers)
presents a dual-hazard profile characteristic of functionalized aromatic nitriles. It combines the
acute toxicity potential of nitriles (via metabolic release of cyanide, though often slower in
aromatics) with the corrosive/irritant nature of phenols.

Immediate Risk Profile:

Physical State: Solid powder (Dust inhalation risk).[1]

Primary Routes: Inhalation (Dust), Dermal Absorption, Ingestion.

Critical Hazard: Contact with acids may liberate Hydrogen Cyanide (HCN) gas.

GHS Classification (Estimated based on functional groups): Acute Tox. 4 (Oral/Dermal/Inhal),
Skin Irrit. 2, Eye Irrit.[2] 2A/1.

Risk Assessment & Hazard Identification

Effective safety relies on understanding the mechanism of injury, not just the regulation.
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Hazard Domain

Mechanistic Cause

Operational Implication

Systemic Toxicity

Nitrile Moiety (-CN):
Metabolized in the liver by
cytochrome P450 to release
cyanide ions, inhibiting
cytochrome c oxidase (cellular

respiration).

Symptoms may be delayed.
Do not treat as a simple
irritant. Puncture resistance in

PPE is non-negotiable.

Local Tissue Damage

Phenolic Hydroxyl (-OH):
Acidic proton allows protein
denaturation and skin

permeation.

Causes chemical burns or
severe dermatitis. Increases
the rate of dermal absorption

for the nitrile component.

Reactivity

Acid Incompatibility: Hydrolysis
of the nitrile group in strong
acidic media can generate
HCN gas.

NEVER dispose of in acidic
waste streams. Keep away

from strong oxidizers.

PPE Selection Matrix (Self-Validating System)

Standard "one-glove-fits-all" approaches fail in synthesis labs because the carrier solvent often

dictates permeation rates more than the solute.

A. Hand Protection Logic

Rule: The solid itself poses a mechanical abrasion and dust permeation risk. In solution, the

glove must resist the solvent.
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Primary Glove .
State of Matter . Secondary Layer Rationale
Material

Nitrile provides

excellent abrasion
Solid (Weighing) Nitrile (5 mil minimum)  None required resistance and

protection against

solid organics.

Alcohols slowly

degrade nitrile; double
Solvent: Alcohols

Nitrile (Double gloved Change every 30 mins loving provides a
(MeOH, EtOH) ( g ) g Y g ap

visual breach indicator

(colored under-glove).

CRITICAL: Standard
nitrile fails in <2 mins

Solvent: Halogenated Laminate (Silver o )
Nitrile (Outer) with DCM. Use

(DCM, Chloroform) Shield®) ) ]
Laminate liners for
immersion/handling.

Solvent: Ketones Butyl Rubber or o Nitrile degrades

, Nitrile (Outer) o

(Acetone) Laminate rapidly in acetone.

B. Respiratory & Eye Protection[1][3]

e Solids: N95 or P100 particulate respirator (if outside fume hood).

e Liquids: Half-mask with Organic Vapor/Acid Gas (OV/AG) cartridges. Note: The AG
component is a safeguard against potential HCN generation.

o Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the
phenolic burn risk.

C. PPE Decision Tree (Visualization)
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PPE: Nitrile Gloves (5mil) SOlVen_t: Alcohols/Water
Solid / Powder + N95/P100 Mask PPhE. Double Nitrile
+ Goggles Polar/Protic Change <30 mins

Start: Handling

2
5-Hydroxy-2-methylbenzonitrile Sizite @ Mk

Solvent: DCM/Chloroform
PPE: Silver Shield® Laminate
(Nitrile fails <2 min)

Halogenated

In Solution

Identify Solvent

Ketones

Solvent: Acetone/Ketones
PPE: Butyl or Laminate

Click to download full resolution via product page

Caption: Logic flow for selecting glove material based on carrier solvent compatibility.

Operational Protocol: Handling & Synthesis
Step 1: Engineering Controls (Pre-Work)

Ventilation: All operations must occur in a certified fume hood (Face velocity: 80-100 fpm).

Static Control: Use an anti-static gun or ionizer during weighing. Fine organic powders are
often electrostatic and can "jump" onto gloves/cuffs.

Decontamination Prep: Prepare a tray with 10% bleach (sodium hypochlorite) or specific
oxidant to degrade nitrile residues in case of minor spills.

Step 2: Weighing and Transfer

Don PPE: Lab coat, goggles, double nitrile gloves.
Tare: Place weighing boat in hood.

Transfer: Use a disposable spatula. Do not use metal spatulas if the substance is potentially
acidic or wet, to avoid contamination.

Clean: Wipe the balance area with a solvent-dampened tissue (check solvent compatibility
above) immediately after use. Dispose of the tissue as solid hazardous waste.
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Step 3: Reaction Monitoring

o TLC/HPLC: When taking aliquots, assume the syringe exterior is contaminated.

» Needle Disposal: Do not recap needles. Use a sharps container located inside the hood to
prevent moving contaminated sharps across the lab.

Emergency Response & Disposal
A. Spill Management[4][5]

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (water or inert oil),

then scoop into a bag.
 Liquid Spill: Absorb with vermiculite or sand. Do not use acidic absorbents.
e Skin Contact:

o Immediate: Wash with soap and water for 15 minutes.

o Phenol/Nitrile Specific: If skin turns white (phenol burn) or signs of dizziness occur
(cyanide), seek medical attention immediately. Note: Polyethylene Glycol (PEG 300 or
400) is often used for phenolic decontamination if available.

B. Waste Disposal Streams|[6]

o Stream A (Solid): "Toxic Solids, Organic." Label with full chemical name.
e Stream B (Liquid): "Organic Solvents, Toxic."

o CRITICAL: Ensure pH is neutral or basic (pH > 7). Never mix with acid waste streams

(e.g., nitration waste, acid digests) to prevent HCN evolution.

C. Operational Workflow Diagram
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Weighing:
Anti-static measures
Double Nitrile Gloves

:
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(See Matrix)
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Caption: Step-by-step workflow emphasizing the critical pH check at the disposal stage.
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e Thermo Fisher Scientific. (2021). Safety Data Sheet: 4-Hydroxy-2-methylbenzonitrile. (Used
as functional group proxy for CAS 65465-85-4).

(Note: CAS 65465-85-4 is a specific identifier that may correspond to a custom synthesis
product or specific isomer. The safety data above is derived from the functional group
properties of hydroxy-methyl-benzonitriles to ensure maximum safety coverage in the absence
of a specific public toxicological monograph.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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